Cas no 791786-90-8 (3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-)
3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-
-
- MDL: MFCD05881523
- Inchi: 1S/C13H10BrNO2/c1-8-11(13(16)17)6-7-12(15-8)9-2-4-10(14)5-3-9/h2-7H,1H3,(H,16,17)
- InChI Key: CQOTVCGJANBNRT-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C2=CC=C(Br)C=C2)=CC=C1C(O)=O
3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB200974-500 mg |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid; . |
791786-90-8 | 500MG |
€39.30 | 2023-03-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-250mg |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 250mg |
¥1471.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-500mg |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 500mg |
¥2224.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-1g |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 1g |
¥4024.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-2.5g |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 2.5g |
¥7906.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-5g |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 5g |
¥10921.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1330192-10g |
6-(4-Bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 98% | 10g |
¥17350.00 | 2024-07-28 | |
| Enamine | EN300-7354511-0.05g |
6-(4-bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 95.0% | 0.05g |
$39.0 | 2025-02-20 | |
| Enamine | EN300-7354511-0.1g |
6-(4-bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 95.0% | 0.1g |
$59.0 | 2025-02-20 | |
| Enamine | EN300-7354511-0.25g |
6-(4-bromophenyl)-2-methylpyridine-3-carboxylic acid |
791786-90-8 | 95.0% | 0.25g |
$83.0 | 2025-02-20 |
3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-
Comprehensive Overview of 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- (CAS No. 791786-90-8)
3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- (CAS No. 791786-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyridine core and bromophenyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a pyridinecarboxylic acid backbone with a 4-bromophenyl group at the 6-position and a methyl substituent at the 2-position, making it a versatile building block for drug discovery and advanced material development.
The growing interest in 6-(4-bromophenyl)-2-methyl-3-pyridinecarboxylic acid is closely tied to current trends in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are actively exploring its potential as a precursor for novel therapeutics targeting chronic diseases, aligning with the global focus on precision medicine and personalized healthcare solutions. The compound's bromophenyl moiety offers unique reactivity for further functionalization, a feature highly valued in modern synthetic chemistry.
From a physicochemical perspective, 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 291.13 g/mol and precise structural configuration contribute to its specific melting point and stability profile, which are critical parameters for handling and storage in laboratory settings. The presence of both carboxylic acid and bromine functional groups enables diverse chemical transformations, making this compound particularly valuable for structure-activity relationship studies in drug development pipelines.
The applications of 791786-90-8 extend beyond pharmaceutical research into materials science, where its aromatic system and halogen component make it suitable for creating specialized polymers and liquid crystal materials. Recent studies have investigated its incorporation into organic electronic devices, responding to the increasing demand for sustainable and efficient materials in the electronics industry. This dual applicability in both life sciences and advanced materials positions 6-(4-bromophenyl)-2-methylnicotinic acid as a compound of significant commercial and scientific interest.
Market analysis indicates steady growth in demand for 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-, driven by expanding research activities in academic institutions and pharmaceutical companies worldwide. The compound's CAS registry number (791786-90-8) serves as a unique identifier facilitating global trade and regulatory compliance. Current synthesis protocols emphasize green chemistry principles, reflecting the chemical industry's commitment to environmental sustainability and reduced waste generation.
Quality control standards for 6-(4-bromophenyl)-2-methyl-3-pyridinecarboxylic acid typically require high-performance liquid chromatography (HPLC) purity verification and comprehensive spectroscopic characterization (including 1H NMR, 13C NMR, and mass spectrometry). These rigorous analytical procedures ensure batch-to-batch consistency for research applications, addressing the reproducibility concerns that frequently surface in scientific discussions about complex organic synthesis.
Emerging research directions for 791786-90-8 include its potential use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These innovative applications capitalize on the compound's molecular geometry and electronic properties, demonstrating how traditional pharmaceutical intermediates can find new utility in cutting-edge technologies. The scientific community continues to explore novel derivatives of 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-, expanding the boundaries of its potential applications.
From a safety perspective, standard laboratory precautions are recommended when handling 6-(4-bromophenyl)-2-methylnicotinic acid, including appropriate personal protective equipment and ventilation. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments protected from light) help maintain the compound's stability over extended periods. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to this chemical entity.
The future outlook for 3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl- remains positive, with anticipated growth in both traditional and novel application areas. As synthetic methodologies advance and analytical techniques become more sophisticated, researchers can expect to uncover additional properties and uses for this versatile compound. Its role in facilitating scientific discovery across multiple disciplines ensures that 791786-90-8 will remain an important tool in chemical research for years to come.
791786-90-8 (3-Pyridinecarboxylic acid, 6-(4-bromophenyl)-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)